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Compound of Interest

Compound Name: Aluminum sulfate

Cat. No.: B167585 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and water treatment professionals working on

optimizing aluminum sulfate (alum) dosage for turbidity removal.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of turbidity removal using aluminum sulfate?

A1: Aluminum sulfate (alum) primarily removes turbidity through a two-step process called

coagulation and flocculation.[1][2] When added to water, alum dissolves and releases positively

charged aluminum ions (Al³⁺).[2] These ions neutralize the negative surface charge of

suspended particles (like clay, silt, and organic matter) that cause turbidity.[2] This charge

neutralization is known as coagulation.[2] Following this, a gentle mixing phase called

flocculation allows these destabilized particles to collide and clump together with a gelatinous

precipitate of aluminum hydroxide (Al(OH)₃) to form larger, heavier particles called "floc."[2]

These flocs can then be effectively removed through sedimentation and filtration.[2]

Q2: What is the optimal pH range for effective coagulation with alum?

A2: The optimal pH for alum coagulation is a critical parameter and typically falls between 5.5

and 7.5.[2][3] For the removal of organic matter, a slightly more acidic pH of 5.5 to 6.2 is often

preferred, while "sweep coagulation," where the aluminum hydroxide precipitate physically

entraps particles, is more effective at a pH of 6.5 to 7.5.[4] Operating outside the optimal pH
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range can lead to poor floc formation and increased residual aluminum in the treated water.[2]

[4]

Q3: How does water temperature affect alum dosage and performance?

A3: Lower water temperatures can negatively impact the effectiveness of alum coagulation.[5]

[6] In cold water, the chemical reactions are slower, and the floc formed tends to be weaker and

forms more slowly.[5] To counteract this, a higher coagulant dose or the addition of a flocculant

aid may be necessary.[5] The optimal pH for coagulation also tends to shift to a higher value in

colder water. For instance, at 25°C, aluminum's minimum solubility is near pH 6, while at 4°C, it

shifts to a pH of 6.5–7.[4]

Q4: What is the role of alkalinity in the coagulation process?

A4: Alkalinity is essential for the alum coagulation process because the chemical reaction

consumes it.[2] Sufficient alkalinity is required to buffer the water against a significant drop in

pH as alum is added.[2] If the raw water has low alkalinity (typically below 20 mg/L as CaCO₃),

it may be necessary to add an alkaline substance like lime or soda ash to maintain the pH

within the optimal range for coagulation.[5][7]
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Problem Possible Causes Recommended Actions

Poor Floc Formation (Small,

Pinpoint Floc)

- Incorrect Alum Dosage: The

dosage may be too low (under-

dosing). - Suboptimal pH: The

water's pH is outside the ideal

range for alum coagulation

(5.5-7.5).[2][3] - Inadequate

Mixing: The rapid mix may be

too slow or too short to

disperse the coagulant

effectively.

- Perform a Jar Test: Conduct

a jar test to determine the

optimal alum dosage.[3][8] -

Adjust pH: Use an acid or base

to adjust the raw water pH to

the optimal range.[2] -

Optimize Mixing: Ensure the

rapid mixing is intense and

provides complete dispersion

of the alum.[2]

Cloudy Water After Settling

(High Residual Turbidity)

- Incorrect Alum Dosage: Both

under-dosing and over-dosing

can lead to poor settling.

Under-dosing results in

insufficient coagulation, while

over-dosing can cause charge

reversal and restabilization of

particles.[8][9] - Ineffective

Flocculation: The slow mixing

speed may be too high,

shearing the flocs apart, or too

low, preventing floc formation.

[2] - Insufficient Settling Time:

The flocs may not have had

enough time to settle out.

- Verify Optimal Dosage: Re-

run a jar test to confirm the

correct alum dosage.[8][9] -

Adjust Flocculation Speed:

Optimize the slow mix speed

(velocity gradient) to promote

the growth of large, settleable

flocs without breaking them.[2]

- Increase Settling Time: Allow

for a longer sedimentation

period.

Floating Floc or Floc That

Won't Settle

- Over-dosing Alum: An

excessive amount of alum can

create a dense, fluffy floc that

does not settle well.[8] - Gas

Entrapment: Gas bubbles may

be attached to the floc,

causing them to be buoyant.

- Reduce Alum Dosage:

Conduct a jar test to find a

lower, more effective dose.[8] -

Observe for Gas: Check for

sources of gas introduction

during the treatment process.

Significant pH Drop After Alum

Addition

- Low Raw Water Alkalinity:

The water lacks the buffering

- Add Alkalinity: Supplement

the raw water with lime, soda
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capacity to neutralize the

acidity of the alum.[2][10]

ash, or caustic soda to

increase alkalinity.[10]

High Residual Aluminum in

Treated Water

- Operating Outside Optimal

pH: The solubility of aluminum

increases significantly at pH

values below 6.0 and above

7.5.[4]

- Maintain Optimal pH: Ensure

the pH is controlled within the

range of minimum aluminum

solubility (around 6.0-7.0,

depending on temperature).[4]

Experimental Protocols
Jar Testing for Optimal Alum Dosage Determination
The jar test is a laboratory procedure that simulates the coagulation and flocculation processes

in a full-scale water treatment plant. It is used to determine the optimal dosage of coagulants.

[8][9]

Equipment:

Jar testing apparatus with multiple stirrers

Beakers (1000 mL)

Pipettes or graduated cylinders

Turbidimeter

pH meter

Stopwatch

Reagents:

Raw water sample

Aluminum sulfate (alum) stock solution (e.g., 1% or 10 g/L)

Procedure:
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Sample Collection: Collect a representative sample of the raw water to be treated.

Initial Measurements: Measure and record the initial turbidity, pH, and temperature of the raw

water.[8]

Jar Setup: Fill at least six beakers with 1000 mL of the raw water sample.[8][9]

Coagulant Dosing: While the stirrers are off, add a progressively increasing dose of the alum

stock solution to each beaker. One beaker should be a control with no alum added.[9][11]

Rapid Mix: Turn on the stirrers to a high speed (e.g., 100-120 rpm) for 1 minute to simulate

rapid mixing. This ensures the complete and rapid dispersion of the coagulant.[11]

Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for 15-20

minutes. This gentle mixing promotes the formation of flocs.[11]

Sedimentation: Turn off the stirrers and allow the flocs to settle for a predetermined time

(e.g., 30 minutes).[8]

Sample Analysis: Carefully draw a sample from the top of each beaker without disturbing the

settled floc and measure the final turbidity and pH.[8]

Determine Optimal Dosage: The optimal alum dosage is the one that produces the lowest

residual turbidity.[8] Observe the floc characteristics in each beaker; well-formed, dense flocs

with clear water between them indicate good coagulation.[11]

Data Presentation:
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Beaker
Alum
Dosage
(mg/L)

Initial
Turbidity
(NTU)

Final
Turbidity
(NTU)

%
Turbidity
Removal

Final pH
Floc
Character
istics

1 (Control) 0

2 5

3 10

4 15

5 20

6 25
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Preparation Experiment Analysis

Collect Raw Water Sample Measure Initial
Turbidity, pH, Temp

Fill Beakers with
1000 mL Raw Water

Dose Beakers with
Increasing Alum

Rapid Mix
(1 min @ 100 rpm)

Slow Mix
(20 min @ 30 rpm)

Settle
(30 min)

Measure Final
Turbidity & pH

Determine Optimal
Dosage

Poor Turbidity Removal

Observe Floc
Characteristics

Small, Pinpoint Floc

Small/Weak

No Floc or Cloudy Water

None/Cloudy

Large, Settled Floc
but High Turbidity

Good but Cloudy

Potential Under-dosing
or Suboptimal pH

Potential Over-dosing
or Ineffective Flocculation

Insufficient Settling Time
or Floc Breakup

Action: Perform Jar Test
& Verify pH

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. alliancechemical.com [alliancechemical.com]

3. waterandwastewater.com [waterandwastewater.com]

4. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]

5. wioa.org.au [wioa.org.au]

6. reddit.com [reddit.com]

7. oregon.gov [oregon.gov]

8. actat.wvu.edu [actat.wvu.edu]

9. water-membrane-solutions.mann-hummel.com [water-membrane-solutions.mann-
hummel.com]

10. waterdaily.com [waterdaily.com]

11. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]

To cite this document: BenchChem. [Technical Support Center: Optimizing Aluminum Sulfate
(Alum) Dosage for Turbidity Removal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167585#optimizing-aluminum-sulfate-dosage-for-
turbidity-removal-in-water-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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